3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-[[4-(cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H23N3O/c19-13-15-4-3-5-16(12-15)14-20-8-10-21(11-9-20)18(22)17-6-1-2-7-17/h3-5,12,17H,1-2,6-11,14H2
• InChI Key: XWXUQIVSYICWOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCN(CC2)CC3=CC(=CC=C3)C#N
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile, also known as CPP, is a chemical compound that has been widely studied for its potential use in scientific research. CPP is a small molecule that can penetrate cell membranes, making it an ideal tool for studying cellular processes. In

Mechanism of Action

The mechanism of action of 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile is not fully understood. It is thought that 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile enters cells through endocytosis and then releases its cargo into the cytoplasm. 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile has been shown to interact with several cellular components, including lipid membranes, cytoskeletal proteins, and nucleic acids.
Biochemical and Physiological Effects:
3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile can enhance the uptake of molecules into cells, increase cell viability, and protect cells from damage. In vivo studies have shown that 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile can improve the delivery of drugs to target tissues and enhance the therapeutic efficacy of drugs.

Advantages and Limitations for Lab Experiments

3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile has several advantages for use in lab experiments. It is a small molecule that can penetrate cell membranes, making it an ideal tool for studying cellular processes. 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile is also relatively easy to synthesize, making it readily available for research. However, there are also limitations to the use of 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile in lab experiments. 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile can be toxic at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile. One area of interest is the development of new 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile derivatives with improved properties, such as increased cell penetration or decreased toxicity. Another area of interest is the use of 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile as a drug delivery system for targeted cancer therapy. Additionally, 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile could be used in the development of new diagnostic tools for diseases such as Alzheimer's or Parkinson's.

Synthesis Methods

The synthesis of 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile involves several steps. The first step is the reaction between 4-(cyclopentanecarbonyl)piperazine and 3-chlorobenzonitrile to produce 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]chlorobenzene. This intermediate is then reacted with sodium cyanide to produce 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile.

Scientific Research Applications

3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile has been used in a variety of scientific research applications. One of its main uses is as a cell-penetrating peptide. 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile can cross cell membranes and deliver molecules into cells, making it a valuable tool for studying cellular processes. 3-[[4-(Cyclopentanecarbonyl)piperazin-1-yl]methyl]benzonitrile has also been used as a drug delivery system, allowing drugs to be delivered directly to cells or tissues.